Cas no 62637-33-6 (2(3H)-Benzoxazolone, 6-ethoxy-3-methyl-)
62637-33-6 structure
Product Name:2(3H)-Benzoxazolone, 6-ethoxy-3-methyl-
CAS No:62637-33-6
MF:C10H11NO3
MW:193.199242830276
CID:437017
PubChem ID:12322995
Update Time:2025-04-19
2(3H)-Benzoxazolone, 6-ethoxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzoxazolone, 6-ethoxy-3-methyl-
- 6-ethoxy-3-methyl-1,3-benzoxazol-2-one
- 6-Ethoxy-3-methyl-1,3-benzoxazol-2(3H)-one
- 62637-33-6
- 3-methyl-6-ethoxybenzoxazolone
- DTXSID60488921
-
- Inchi: 1S/C10H11NO3/c1-3-13-7-4-5-8-9(6-7)14-10(12)11(8)2/h4-6H,3H2,1-2H3
- InChI Key: JNYGMILCVMNELN-UHFFFAOYSA-N
- SMILES: O1C(N(C)C2C=CC(=CC1=2)OCC)=O
Computed Properties
- Exact Mass: 193.07393
- Monoisotopic Mass: 193.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- PSA: 38.77
2(3H)-Benzoxazolone, 6-ethoxy-3-methyl- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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